Cas no 1251632-45-7 (N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1251632-45-7
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5972107
• PubChem ID: 49671028
• Update Time: 2025-06-27

N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide
• 1251632-45-7
• AKOS024529028
• N-(2-methoxy-5-methylphenyl)-4-pyrrol-1-ylbutanamide
• F6015-0162

• Inchi： 1S/C16H20N2O2/c1-13-7-8-15(20-2)14(12-13)17-16(19)6-5-11-18-9-3-4-10-18/h3-4,7-10,12H,5-6,11H2,1-2H3,(H,17,19)
• InChI Key： STRMGUDPXGDODY-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C=CC=C1)NC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide

Introduction to N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide and Its Significance in Modern Chemical Biology

N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide, identified by its CAS number 1251632-45-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This amide derivative combines a phenyl ring substituted with methoxy and methyl groups, with a butanamide moiety linked to a pyrrole ring, creating a molecule with a complex and potentially versatile chemical profile.

The structural features of N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide make it an attractive candidate for further investigation in drug discovery and therapeutic development. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating cellular processes. In particular, the pyrrole ring is known to be a common structural motif in bioactive molecules, often involved in hydrogen bonding and hydrophobic interactions that are essential for binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the amide group in N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide could serve as a key interaction point with target proteins, facilitating the design of molecules with enhanced binding affinity. Additionally, the methoxy and methyl substituents on the phenyl ring may influence the molecule's solubility and metabolic stability, factors that are crucial for drug-like properties.

In the context of current research, N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide has been explored for its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have suggested that compounds with similar structural motifs may interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. The pyrrole ring, in particular, has been identified as a promising scaffold for developing anti-inflammatory agents due to its ability to modulate enzyme activity and protein-protein interactions.

The synthesis of N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise functionalization. The synthetic route typically involves multi-step reactions, including condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient production of such compounds, making them more accessible for further biological evaluation.

Evaluation of N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide's biological activity has been conducted using various in vitro assays. These assays aim to assess its interaction with potential targets and evaluate its pharmacological effects. Initial findings suggest that the compound exhibits moderate activity in certain assays, indicating its potential as a lead compound for further optimization. The combination of structural features makes it a versatile scaffold for designing derivatives with improved potency and selectivity.

The development of novel therapeutic agents relies heavily on understanding the relationship between molecular structure and biological activity. N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide, with its intricate architecture, offers a unique opportunity to explore this relationship. By leveraging computational tools and experimental data, researchers can iteratively refine the structure of this compound to enhance its pharmacological properties. This approach is particularly valuable in drug discovery pipelines where rapid identification of promising candidates is essential.

The role of natural product-inspired scaffolds in drug development cannot be overstated. Many successful drugs have been derived from natural products or their analogs, highlighting their importance as sources of bioactive molecules. The structural elements found in N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide, such as the pyrrole ring and aromatic substituents, are reminiscent of motifs commonly found in natural products. This connection underscores the value of exploring natural product derivatives as starting points for drug discovery efforts.

In conclusion, N-(2-methoxy-5-methylphenyl)-4-(1H-pyrrol-1-yl)butanamide (CAS 1251632-45-7) represents a promising compound in the realm of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.